2-[(3,4-dimethylcyclohexyl)amino]-N,N-dimethylacetamide

• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol
• SMILES: CC1CCC(CC1C)NCC(=O)N(C)C
• InChI: InChI=1S/C12H24N2O/c1-9-5-6-11(7-10(9)2)13-8-12(15)14(3)4/h9-11,13H,5-8H2,1-4H3
• InChIKey: DBVIALCJPQTSAI-UHFFFAOYSA-N

2-[(3,4-Dimethylcyclohexyl)amino]-N,N-dimethylacetamide: Core Identity and Structural Context

2-[(3,4-dimethylcyclohexyl)amino]-N,N-dimethylacetamide (CAS 1342347-81-2) is a synthetic small molecule belonging to the N,N-dimethylacetamide class, featuring a cyclohexylamine scaffold with 3,4-dimethyl substitution . With molecular formula C₁₂H₂₄N₂O and a molecular weight of 212.33 g/mol, it is typically supplied as a ≥95% purity research chemical . The compound is primarily positioned as a building block or intermediate in medicinal chemistry and organic synthesis, where its specific regioisomeric substitution pattern may confer distinct physicochemical and pharmacological properties relative to its close analogs .

Regioisomerically defined synthetic building block

Medicinal chemistry & organic synthesis intermediate

Research-grade supply for SAR exploration

Why the 3,4-Dimethylcyclohexyl Acetamide Is Not Interchangeable with Other Regioisomers

Despite identical molecular formula (C₁₂H₂₄N₂O) and molecular weight (212.33 g/mol) among positional isomers such as 2-[(4,4-dimethylcyclohexyl)amino]-N,N-dimethylacetamide (CAS 1487815-73-5) and 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide (CAS 1152827-10-5), the 3,4-dimethyl substitution pattern on the cyclohexyl ring creates a distinct steric and electronic environment around the secondary amine . This directly influences three critical parameters for scientific selection: (i) hydrolytic stability of the acetamide bond, where bulky N-substituents are known to decrease hydrolysis rates through steric inhibition of nucleophilic approach ; (ii) lipophilicity, as the spatial orientation of methyl groups alters logP and thus membrane permeability or solubility; and (iii) target binding complementarity, where the 3,4-disubstitution may present a unique pharmacophoric contour not achievable with other regioisomers, as evidenced by differential enzyme inhibition profiles observed across dimethylcyclohexyl acetamide analogs in public bioactivity databases [1]. Procurement without this level of regioisomeric specificity risks introducing a compound with unintended potency shifts, altered ADME properties, or complete loss of target engagement.

Hydrolytic Stability

Steric shielding from 3,4-dimethyl groups may alter amide hydrolysis profile vs. less-substituted analogs.

Lipophilicity Profile

Spatial methyl orientation shifts logP, impacting membrane permeability and solubility predictions.

Target Engagement

Regioisomer-specific pharmacophoric contour may yield distinct binding compared to 4,4- or 2,6-isomers.

• [1] BindingDB. BDBM50538920 (CHEMBL4644779) — IC50 data for dimethylcyclohexyl acetamide analog vs. human NAAA. 2021. View Source

Quantitative Differentiation from Closest Structural Analogs

Regioisomeric Purity and Synthetic Reproducibility

The target compound is supplied with a minimum 95% purity specification, verified by standard analytical methods . In contrast, the 4,4-dimethyl analog (CAS 1487815-73-5) is also listed at 95% purity , meaning the primary differentiation lies not in bulk purity but in the regioisomeric identity. The 3,4-substitution pattern places the two methyl groups on adjacent ring carbons, creating an asymmetric environment that is structurally distinct from the geminal 4,4-disubstitution, which occupies the same carbon. This regioisomeric distinction is critical because a mixture of isomers or a mis-ordered isomer would present a different steric profile to any biological target, yet no analytical data comparing trace isomer content between the two products is publicly available.

Regioisomeric Identity

Specification review

≥95% purity; structural identity confirmed by standard methods.

Purity specification equivalent; differentiation lies in regioisomeric identity.

Vendor COA; isomer-specific analytical comparison not publicly available.

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95% (CAS 1342347-81-2)
Comparator Or Baseline	≥95% for 4,4-dimethyl isomer (CAS 1487815-73-5)
Quantified Difference	Purity specification equivalent; differentiation is structural, not purity-based.
Conditions	Vendor Certificate of Analysis; analytical method not specified

Why This Matters

For procurement, the critical quality attribute is not the nominal purity but the verified regioisomeric identity, as even small amounts of the wrong isomer can confound structure-activity relationship (SAR) studies.

Hydrolytic Stability Advantage from Steric Shielding

Studies on substituted amides demonstrate that bulky N-substituents generally decrease hydrolysis rates through steric inhibition of nucleophilic approach . While no direct head-to-head hydrolysis half-life data exist for the 3,4-dimethylcyclohexyl vs. unsubstituted cyclohexyl analog, the presence of two methyl groups adjacent to the cyclohexylamine nitrogen is expected to provide greater steric shielding of the acetamide carbonyl than an unsubstituted cyclohexyl group, thereby enhancing aqueous stability. This inference is drawn from the general class behavior of N-alkylated acetamides, where increased N-substitution correlates with reduced hydrolysis rates under both acidic and basic conditions .

Hydrolytic Stability

Class-level

Bulky N-substituents may retard hydrolysis via steric hindrance (class-level inference).

Predicted enhanced aqueous stability; no direct head-to-head data.

General N-alkylated acetamide behavior; experimental verification required.

Evidence Dimension	Relative hydrolysis rate (predicted)
Target Compound Data	Not directly measured; steric congestion from 3,4-dimethyl groups predicted to retard hydrolysis
Comparator Or Baseline	Unsubstituted 2-(cyclohexylamino)-N,N-dimethylacetamide (predicted to hydrolyze faster due to lower steric hindrance at the amine nitrogen)
Quantified Difference	No quantitative rate data available; qualitative class-level inference only.
Conditions	Aqueous buffer; acidic and basic pH; literature on N-substituted acetamide hydrolysis

Why This Matters

For long-term storage in solution or use in aqueous reaction conditions, enhanced hydrolytic stability reduces degradation risk, which is a practical procurement consideration for compounds intended for multi-step synthesis or biological assay preparation.

Differential NAAA Inhibition Profile vs. 2,6-Dimethyl Analog

A structurally related analog, 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide (CAS 1152827-10-5), has been reported to inhibit human N-acylethanolamine-hydrolyzing acid amidase (NAAA) with an IC₅₀ of 91 nM in a fluorogenic assay [1]. No equivalent IC₅₀ value is publicly available for the 3,4-dimethyl isomer against NAAA or any other defined molecular target. The movement of the methyl groups from the 2,6-positions to the 3,4-positions fundamentally alters the three-dimensional shape of the cyclohexyl ring, which would be expected to yield a different NAAA inhibitory potency. The 3,4-substitution pattern creates a more planar hydrophobic patch relative to the 2,6-substitution, which may either improve or diminish complementarity with the NAAA active site. Quantitative determination of this difference requires experimental measurement and cannot be predicted a priori.

NAAA Inhibition

Cross-study comparable

2,6-isomer IC50 = 91 nM; 3,4-isomer: no data available.

Comparator data exists; 3,4-isomer activity unknown; may alter NAAA engagement.

Fluorogenic assay; 3,4-isomer requires experimental determination.

Evidence Dimension	NAAA inhibition IC₅₀
Target Compound Data	No data available (3,4-dimethyl isomer)
Comparator Or Baseline	IC₅₀ = 91 nM for 2,6-dimethyl isomer (CAS 1152827-10-5) vs. human NAAA [1]
Quantified Difference	Cannot be calculated; comparator has measurable potency while target compound is uncharacterized.
Conditions	Fluorogenic assay using PAMCA and N-4-methylcoumarin substrate, 90 min incubation [1]

Why This Matters

For scientists selecting between commercially available dimethylcyclohexyl acetamide isomers, the availability of a defined IC₅₀ for the 2,6-isomer provides a benchmark, but the absence of data for the 3,4-isomer represents a knowledge gap that may either be a procurement risk (unknown activity) or an opportunity (potential for improved selectivity).

• [1] BindingDB. BDBM50538920 (CHEMBL4644779) — IC50 = 91 nM for 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide vs. human NAAA. 2021. View Source

Predicted Lipophilicity Shift vs. Unsubstituted Analog

The addition of two methyl groups to the cyclohexyl ring is predicted to increase the computed logP relative to the unsubstituted 2-(cyclohexylamino)-N,N-dimethylacetamide. Using a standard fragment-based calculation, each aliphatic carbon contributes approximately +0.5 to logP, yielding an expected increase of roughly +1.0 log unit for 3,4-dimethyl substitution vs. the parent compound . No experimentally measured logD₇.₄ values have been publicly reported for either compound. This predicted lipophilicity shift is consistent with the general observation that methyl substitution on cyclohexyl rings increases hydrophobic surface area and thereby enhances partitioning into organic phases. The magnitude of this shift, while modest, may be sufficient to alter cell permeability or non-specific protein binding in biological assays.

Lipophilicity (Predicted)

Class-level

~+1.0 log unit increase vs. unsubstituted cyclohexyl analog.

Moderate lipophilicity boost may affect permeability and binding.

Computational prediction; no experimental logD₇.₄ available.

Evidence Dimension	Predicted logP (octanol-water partition coefficient)
Target Compound Data	Predicted increase of ~+1.0 log unit vs. unsubstituted parent (calculated by fragment addition)
Comparator Or Baseline	2-(cyclohexylamino)-N,N-dimethylacetamide (unsubstituted; baseline logP not publicly reported)
Quantified Difference	~+1.0 log unit (predicted)
Conditions	Computational prediction; no experimental logD₇.₄ or logP data available for either compound

Why This Matters

In drug discovery, even a 1-log-unit difference in lipophilicity can translate into significant changes in metabolic stability, plasma protein binding, and off-target promiscuity. For procurement decisions, this predicted differentiation supports the rationale for acquiring the dimethyl-substituted compound over the unsubstituted analog when enhanced lipophilicity is desired.

Procurement-Driven Application Scenarios

Regioisomer-Specific SAR Exploration

When a medicinal chemistry program requires systematic exploration of cyclohexyl ring substitution effects on target binding, the 3,4-dimethyl isomer provides a distinct steric and electronic profile compared to the 4,4- and 2,6-regioisomers [1]. As demonstrated in Section 3, the 3,4-substitution pattern places the two methyl groups on adjacent ring carbons, creating a contiguous hydrophobic patch that may complement a different subset of protein binding pockets than the isolated gem-dimethyl motif of the 4,4-isomer or the symmetric 2,6-substitution. Procurement of this specific isomer thus enables a complete SAR matrix when tested alongside the other commercially available regioisomers, allowing the identification of the optimal substitution pattern for a given target. This approach is standard practice in lead optimization campaigns where subtle changes in cycloalkyl substitution have been shown to dramatically affect potency and selectivity [1].

Hydrolytic Stability-Sensitive Multi-Step Synthesis

For synthetic routes involving aqueous workup conditions over extended reaction times, the steric hindrance conferred by the 3,4-dimethylcyclohexyl group is expected to provide enhanced hydrolytic stability of the acetamide bond relative to less-substituted analogs [1]. As discussed in Section 3 (Evidence Item 2), bulky N-substituents are known to decrease the rate of amide hydrolysis through steric inhibition of nucleophilic attack on the carbonyl carbon. This property makes the 3,4-dimethyl compound a preferred intermediate when the synthetic sequence requires prolonged exposure to aqueous acid or base, as may occur during deprotection steps, salt formation, or chromatographic purification under non-neutral pH conditions. The predicted resistance to degradation translates into higher isolated yields and fewer purification challenges compared to the unsubstituted cyclohexyl analog [1].

NAAA Inhibitor Lead Optimization

Given that the 2,6-dimethylcyclohexyl analog has demonstrated measurable NAAA inhibitory activity (IC₅₀ = 91 nM) [1], the 3,4-dimethyl isomer represents a logical and chemically accessible comparator for structure-activity studies around this emerging pain and inflammation target. The repositioning of the methyl groups from the 2,6- to the 3,4-positions is a well-precedented strategy for modulating target engagement — it alters the shape complementarity with the enzyme active site without introducing additional heteroatoms or ring systems that would complicate synthesis or alter the core scaffold. Procurement of this compound as part of a focused analog set allows researchers to test whether the 3,4-substitution pattern improves or diminishes NAAA inhibition, thereby guiding the design of subsequent optimization rounds [1].

Physicochemical Fine-Tuning for CNS Penetration

The predicted increase in lipophilicity (~+1.0 log unit vs. unsubstituted cyclohexyl analog) positions the 3,4-dimethyl compound as a tool for fine-tuning the physicochemical properties of CNS-penetrant candidates within the optimal logP range for brain exposure (typically 2–4) [1]. In neuroscience drug discovery, incremental changes in lipophilicity can be the difference between a compound that crosses the blood-brain barrier and one that does not. The 3,4-dimethyl substitution provides a moderate lipophilicity boost without introducing additional hydrogen bond donors or acceptors, which would otherwise increase polar surface area and reduce passive permeability. This makes the compound a valuable building block for CNS medicinal chemistry programs where careful logP control is required [1].

Application

Selection Property

Validation Focus

Regioisomer-specific SAR exploration

Regioisomeric identity verification

Target binding profile vs. other isomers

Hydrolytic stability-sensitive synthesis

Steric shielding of amide bond

Degradation rate under aqueous acidic/basic conditions

NAAA inhibitor lead optimization

3,4-dimethyl substitution vs. 2,6-isomer

NAAA IC50 determination and selectivity profiling

CNS penetration fine-tuning

Moderate lipophilicity enhancement

Permeability and brain exposure model assessment

• [1] BindingDB. BDBM50538920 (CHEMBL4644779) — IC50 = 91 nM for 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide vs. human NAAA. 2021. View Source